Cas no 2350323-59-8 (7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile)

• Product Name: 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile
• CAS No: 2350323-59-8
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD32666576
• CID: 5107870
• PubChem ID: 138695145
• Update Time: 2025-05-19

7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile
• 6-Isoquinolinecarbonitrile, 1,2-dihydro-7-methoxy-1-oxo-
• starbld0019819
• MFCD32666576
• CS-0310300
• D79533
• 7-Methoxy-1-oxo-1,2-dihydroisoquinoline-6-carbonitrile
• 1-HYDROXY-7-METHOXYISOQUINOLINE-6-CARBONITRILE
• SCHEMBL21070370
• C92482
• A1-26756
• 2350323-59-8
• BS-43454

• MDL： MFCD32666576
• Inchi： 1S/C11H8N2O2/c1-15-10-5-9-7(4-8(10)6-12)2-3-13-11(9)14/h2-5H,1H3,(H,13,14)
• InChI Key： GAGCUWCDFPUEAD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C#N)C(OC)=C2)C=CN1

Computed Properties

• Exact Mass: 200.058577502g/mol
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile

Introduction to 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile (CAS No. 2350323-59-8)

7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile, with the CAS number 2350323-59-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile make it a promising candidate for various drug discovery and development initiatives.

The molecular structure of 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile consists of a core isoquinoline ring with a methoxy group at the 7-position, an oxo group at the 1-position, and a cyano group at the 6-position. These functional groups contribute to the compound's chemical stability and reactivity, making it suitable for a wide range of biochemical and pharmacological studies. The methoxy group enhances the lipophilicity of the molecule, while the oxo and cyano groups provide additional sites for potential interactions with biological targets.

Recent research has highlighted the potential of 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and asthma. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways such as p53 and Bcl-2. The selective cytotoxicity of 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile against cancer cells makes it a promising lead compound for further drug development.

The pharmacokinetic properties of 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral medication. The high bioavailability and low toxicity observed in animal models suggest that 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile could be developed into a safe and effective therapeutic agent.

To further explore the therapeutic potential of 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 7-methoxy-1-oxo-2H-isoquinoline-6-carbonitrile (CAS No. 2350323-59-8) is a highly promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug discovery and development. Continued research and clinical trials will likely uncover more about its mechanisms of action and therapeutic benefits, paving the way for new treatments in various medical fields.